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Compound of Interest

Compound Name: Trisodium hexafluoroferrate(3-)

Cat. No.: B1583498

An In-depth Technical Guide to the Chemical Properties of Sodium Hexafluoroferrate(lll)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium hexafluoroferrate(lll) (NasFeFe) is an inorganic compound with significant applications
across various scientific disciplines, including materials science, analytical chemistry, and
electrochemistry.[1] Its unique properties, stemming from its complex hexafluoroferrate(lll)
anion, make it a compound of interest for advanced research.[1] Notably, it is being explored
for its potential in pharmaceutical research, particularly in drug formulation and delivery
systems.[1] This guide provides a comprehensive overview of the known chemical and physical
properties of sodium hexafluoroferrate(lll), details experimental protocols for its synthesis and
characterization, and summarizes its current applications.

Chemical and Physical Properties

Sodium hexafluoroferrate(lll) is a powder at room temperature.[2][3] It is recognized for its role
as a source of iron in various chemical reactions and as a reagent in the synthesis of
specialized materials like magnetic nanoparticles.[1]

General Chemical Identifiers

The fundamental identifiers for sodium hexafluoroferrate(lll) are summarized below.
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Identifier Value Source
CAS Number 20955-11-7 [1][21[3]
Molecular Formula NasFeFe [11[2][3]
Molecular Weight 238.80 g/mol [1112][3]
IUPAC Name trisodium;hexafluoroiron(3-) [2]

Sodium fluoferrate(lll),
Synonyms o [2]
Trisodium hexafluoroferrate

EC Number 244-124-5 [3]

PubChem CID 44890703 [2]

Physical and Structural Properties

Quantitative data on many physical properties are not readily available in the literature.
However, its crystal structure has been characterized.

Property Value Source
Physical Form Powder [21[3][4]
Crystal Structure Monoclinic [5]
Space Group P21/c [5]
Melting Point N/A [6]
Boiling Point N/A [6]
Solubility in H20 N/A [6]

Note: While specific solubility data for NasFeFes is not available, metallic fluorides exhibit varied
solubility. Alkali fluorides are typically soluble, while many transition metal trifluorides are
insoluble.[7] To enhance the solubility of powdered samples for experimental use, it is
suggested to heat the solution to 37°C and agitate it in an ultrasonic bath.[8]
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Experimental Protocols
Synthesis: One-Pot Hydrothermal Method

A facile one-pot hydrothermal process has been successfully used to synthesize micro-particles

of sodium hexafluoroferrate(lll).[5] While the exact precursors and ratios are proprietary to

specific studies, a general representative protocol is outlined below.

Objective: To synthesize crystalline NasFeFes micro-particles.

Materials:

An iron(lll) salt (e.g., FeCls, Fe(NOs)3)

A sodium salt (e.g., NaCl, NaNOs)

A fluoride source (e.g., NaF, NHaF, HF)

Deionized water

Methodology:

Precursor Solution: Stoichiometric amounts of the iron(lll) salt, sodium salt, and fluoride
source are dissolved in deionized water under constant stirring to form a homogeneous
solution.

Autoclave Sealing: The resulting solution is transferred into a Teflon-lined stainless steel
autoclave. The autoclave is sealed tightly.

Hydrothermal Reaction: The autoclave is placed in a furnace and heated to a specific
temperature (typically between 150-250°C) for a predetermined duration (e.g., 12-24 hours).
The autogenous pressure developed at this temperature facilitates the crystallization
process.

Cooling and Collection: The autoclave is allowed to cool down to room temperature naturally.
The solid product is then collected by centrifugation or filtration.
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» Washing: The collected powder is washed several times with deionized water and ethanol to
remove any unreacted ions and organic residues.

» Drying: The final product is dried in a vacuum oven at a moderate temperature (e.g., 60-
80°C) for several hours.
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Caption: Workflow for the hydrothermal synthesis of NasFeFe.

Characterization Techniques
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X-ray Diffraction (XRD): XRD is a primary technique used to confirm the crystal structure and
phase purity of the synthesized NasFeFes. The analysis involves directing X-rays onto the
powdered sample and measuring the scattering intensity as a function of the scattering angle.
The resulting diffraction pattern is then compared with standard patterns to identify the
crystalline phase and determine lattice parameters, confirming the monoclinic P21/c structure.

[5]

Scanning Electron Microscopy (SEM): SEM is employed to investigate the morphology and
size of the synthesized particles.[5] In this technique, a focused beam of electrons is scanned
across the sample surface. The interaction of the electrons with the sample produces various
signals that are collected to form an image. For NasFeFs, SEM analysis has revealed regular
octahedral-shaped micro-particles.[5]

Key Chemical Characteristics
Thermal Decomposition

Specific thermal decomposition data for NasFeFs is not readily available. However, studies on
the related compound sodium hexafluorosilicate (NazSiFe) show that it begins to decompose at
temperatures below 600°C.[9] The thermal decomposition of NazSiFs in the range of 600-
900°C is a process limited by nucleation, with the decomposition rate increasing with
temperature.[10] This suggests that NasFeFes may also exhibit thermal decomposition at
elevated temperatures, likely yielding sodium fluoride and iron(lll) fluoride, though this requires
experimental verification.

Vibrational Spectra

The vibrational properties of hexafluoro complexes are typically studied using Infrared (IR) and
Raman spectroscopy.[11] For the [FeFs]3~ anion, which has octahedral symmetry, specific
vibrational modes are expected. While a detailed vibrational analysis for NasFeFs is not
available in the searched literature, the structure of the sodium salt of related hexahalo
complexes is a subject of ongoing discussion, which can influence the interpretation of its
spectra.[11]

Applications in Research and Drug Development
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Sodium hexafluoroferrate(lll) is a versatile compound with applications in several key areas of
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Caption: Key research applications of Sodium Hexafluoroferrate(lll).

o Materials Science: It is used in the synthesis of magnetic materials, which are crucial for
high-performance magnets in electronic devices.[1]

e Analytical Chemistry: The compound serves as a reagent in techniques like
spectrophotometry for the determination of iron and other metals in samples.[1]

o Electrochemistry: Its electrochemical properties are utilized in the development of sensors
for detecting metal ions.[1]

e Environmental Science: It shows promise in water treatment for the removal of heavy metals
and other contaminants.[1]

o Pharmaceutical Research: A significant area of interest is its potential application in drug
formulation and delivery. It is being explored for its ability to enhance the stability and
efficacy of certain medications.[1] Its role may be as a stabilizer, a component in a controlled-
release matrix, or as a source of fluoride and iron in specific therapeutic contexts.
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Safety and Handling

Proper handling of sodium hexafluoroferrate(lll) is essential in a laboratory setting. It may
cause irritation.[4]

Exposure Limits and Safety Data

The following table summarizes the key safety information and occupational exposure limits.

Parameter Value Source

Personal Protective Equipment  Eyeshields, gloves, type N95

[3]

(PPE) dust mask (US)

Storage Class 11 - Combustible Solids [3]
OSHA PEL 2.5 mg/m?3 (as F) [2][4]
ACGIH TLV 2.5 mg/m3 (as F) [2][4]

Fluorides in urine: 2 mg/L

ACGIH BEI (prior to shift) or 3 mg/L (atend  [2][4]
of shift)
WGK 3 (highly hazardous to
WGK (Germany) [3]
water)
Conclusion

Sodium hexafluoroferrate(lll) is a compound with a well-defined structure and a growing list of
applications. While some of its fundamental physical properties require further investigation, its
utility in materials science and analytical chemistry is clearly established. For professionals in
drug development, NasFeFs represents an intriguing possibility for formulating more stable and
effective therapeutic agents. Future research should focus on elucidating its specific
mechanisms of action in biological systems and further detailing its toxicological profile to
ensure its safe application in pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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